3-(2,6-dichlorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)propan-1-one

• IUPAC Name: 3-(2,6-dichlorophenyl)-1-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]propan-1-one
• InChI: InChI=1S/C22H21Cl2N3O/c1-26-12-16(11-25-26)19-14-27(13-15-5-2-3-6-17(15)19)22(28)10-9-18-20(23)7-4-8-21(18)24/h2-8,11-12,19H,9-10,13-14H2,1H3
• InChI Key: DHVBFWGZMWDZQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)CCC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C22H21Cl2N3O
• Molecular Weight: 414.3 g/mol

Description

3-(2,6-dichlorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)propan-1-one is a useful research compound. Its molecular formula is C22H21Cl2N3O and its molecular weight is 414.33. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A range of compounds incorporating structural motifs similar to "3-(2,6-dichlorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)propan-1-one" have been synthesized and evaluated for their antimicrobial properties. For example, Patel, Patel, and Barat (2010) synthesized a series of pyrazolyl-quinazolin-4(3H)-ones, which were tested for antibacterial and antifungal activities, showing promising results against various microbial strains (Patel, Patel, & Barat, 2010). This study underscores the potential of such compounds in developing new antimicrobial agents.

Antioxidant Applications

The synthesis of derivatives with the core structure similar to the compound has also been explored for antioxidant applications. Hussein, Ismail, and El-Adly (2016) synthesized quinolinone derivatives and evaluated their efficiency as antioxidants in lubricating greases, finding that these compounds can effectively inhibit oxidation (Hussein, Ismail, & El-Adly, 2016). This highlights the compound's relevance in enhancing the oxidative stability of lubricants.

Anticancer Applications

Furthermore, the structure of "3-(2,6-dichlorophenyl)-1-(4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)propan-1-one" serves as a basis for synthesizing compounds with potential anticancer activity. Hafez, El-Gazzar, and Al-Hussain (2016) developed novel pyrazole derivatives that exhibited higher anticancer activity than the reference drug doxorubicin in their evaluations (Hafez, El-Gazzar, & Al-Hussain, 2016). This underscores the compound's potential in the development of new cancer therapies.